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Compound of Interest

Compound Name: CP-866087

Cat. No.: B1669574 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of chemical compounds is a critical aspect of laboratory safety and

environmental responsibility. This guide provides a detailed, step-by-step procedure for the

safe disposal of CP-866087, a mu-opioid receptor antagonist. In the absence of a specific

Safety Data Sheet (SDS) for CP-866087, the following protocol is based on general best

practices for the disposal of analogous chemical structures, such as pyrazole and sulfonamide

derivatives, and established guidelines for hazardous chemical waste management.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department before proceeding with any disposal protocol to ensure full compliance with local,

state, and federal regulations.

Compound Information
A summary of the available information for CP-866087 is presented below.
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Property Value Source

Chemical Name

N-(3-(3-((2,3-dihydro-2-

hydroxy-1H-inden-2-

yl)methyl)-6-ethyl-3-

azabicyclo(3.1.0)hex-6-

yl)phenyl)methanesulfonamide

PubChem

CAS Number 519052-02-9 PubChem[1]

Molecular Formula C24H30N2O TargetMol[2]

Molecular Weight 426.57 g/mol TargetMol[2]

Chemical Class

Mu-opioid receptor antagonist,

contains a 3-

azabicyclo[3.1.0]hexane

scaffold and a

methanesulfonamide group.

TargetMol[2], ResearchGate[3]

Immediate Safety and Handling Precautions
Before initiating the disposal process, it is crucial to handle CP-866087 with appropriate

Personal Protective Equipment (PPE). Treat this compound as potentially hazardous.

Eye Protection: Wear chemical safety goggles or a face shield to protect against potential

splashes.

Hand Protection: Use chemically resistant gloves, such as nitrile rubber, to prevent skin

contact.

Body Protection: A laboratory coat is essential to protect skin and clothing from

contamination.

Respiratory Protection: Handle the compound in a well-ventilated area, such as a chemical

fume hood, to minimize the inhalation of any dust or aerosols.
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The proper disposal of CP-866087 requires a systematic approach involving waste

segregation, containment, and clear labeling, followed by disposal through a certified

hazardous waste management service.

Experimental Protocol: Chemical Waste Segregation and Containment

Waste Identification: Classify CP-866087 as a solid hazardous chemical waste.[4]

Waste Collection (Solid):

Carefully transfer the solid CP-866087 waste into a designated, compatible, and clearly

labeled hazardous waste container.

Avoid the generation of dust during transfer.[4]

The container must be sealable and in good condition.

Waste Collection (Solutions):

Collect any solutions containing CP-866087 in a separate, compatible liquid hazardous

waste container.

Do not mix this waste stream with incompatible materials, such as strong oxidizing agents.

[4]

Ensure the container is properly sealed to prevent leaks or evaporation.

Container Labeling:

Affix a hazardous waste label to the container.

The label must include:

The words "Hazardous Waste."

The full chemical name: N-(3-(3-((2,3-dihydro-2-hydroxy-1H-inden-2-yl)methyl)-6-ethyl-

3-azabicyclo(3.1.0)hex-6-yl)phenyl)methanesulfonamide.
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The concentration of the waste.

The date of accumulation.

The specific hazards associated with the compound (if known; as a precaution, list as

"Irritant" and "Handle with Care").

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area has secondary containment to capture any potential leaks.[4]

Segregate the waste from incompatible materials.[4]

Final Disposal Pathway

Under no circumstances should CP-866087 be disposed of down the drain or in the regular

trash.[4] The final disposal must be conducted through your institution's approved hazardous

waste management program. Contact your EHS office to arrange for the collection and

disposal of the properly contained and labeled waste. Adherence to all institutional, local, state,

and federal regulations for hazardous waste disposal is mandatory.[4]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.

Containment: For small spills, use an absorbent, non-combustible material such as sand or

vermiculite to contain the substance.[4]

Cleanup: Carefully sweep or scoop the contained material into a designated hazardous

waste container. Avoid generating dust.[4]
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Decontamination: Clean the spill area with an appropriate solvent and decontaminating

solution. Collect all cleanup materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of CP-866087.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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